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Compound of Interest

Compound Name: Norcamphor

Cat. No.: B056629 Get Quote

Essential Safety and Handling Guide for
Norcamphor
For Immediate Use by Laboratory and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Norcamphor (CAS 497-38-1), a flammable solid organic compound. Adherence to these

procedures is essential for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
Norcamphor is classified as a flammable solid and may cause skin, eye, and respiratory

irritation.[1] It is crucial to use appropriate Personal Protective Equipment (PPE) to minimize

exposure risks.

Minimum PPE Requirements:

Eye Protection: Wear chemical safety goggles or glasses that conform to OSHA's eye and

face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2][3]

Hand Protection: Use chemical-resistant gloves (e.g., Nitrile rubber) to prevent skin contact.

[4] Inspect gloves for any signs of degradation before use.
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Body Protection: A lab coat or other protective clothing is required to prevent skin exposure.

[2][3]

Respiratory Protection: In situations where dust may be generated or ventilation is

inadequate, a NIOSH/MSHA or European Standard EN 149 approved respirator should be

used.[2][3] A particulate filter conforming to EN 143 is recommended.[4]

Norcamphor Properties
The following table summarizes the key physical and chemical properties of Norcamphor.

Property Value

Appearance White solid[2][3]

Odor Odorless[2][3]

Melting Point 88 - 91 °C / 190.4 - 195.8 °F[3][4]

Boiling Point
168 - 172 °C / 334.4 - 341.6 °F @ 760 mmHg[3]

[4]

Flash Point 33 °C / 91.4 °F[3][4]

Molecular Formula C₇H₁₀O

Molecular Weight 110.16 g/mol [4]

Safe Handling and Operational Plan
A systematic approach to handling Norcamphor is critical to maintaining a safe laboratory

environment.

Step 1: Preparation and Engineering Controls

Work in a well-ventilated area, preferably within a chemical fume hood.

Ensure an eyewash station and safety shower are readily accessible.
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Remove all potential ignition sources from the handling area, such as open flames, sparks,

and hot surfaces.[2][3]

Use explosion-proof electrical, ventilating, and lighting equipment.[2][3]

Employ non-sparking tools for all operations involving Norcamphor.[2][3]

Step 2: Handling Procedures

Avoid direct contact with skin and eyes.[2]

Do not breathe in the dust.[2]

Weigh and transfer the material in a way that minimizes dust generation.

Keep the container tightly closed when not in use.[2][3]

Step 3: Storage

Store Norcamphor in a designated flammables area.[2][3]

The storage location should be cool, dry, and well-ventilated.[2][3]

Store away from incompatible materials, particularly strong oxidizing agents.[2][3]

Spill and Emergency Procedures
In Case of a Spill:

Evacuate non-essential personnel from the area.

Eliminate all ignition sources.[2][3]

Wearing appropriate PPE, sweep up the spilled solid. Avoid creating dust.

Use non-sparking tools to collect the material and place it into a suitable, labeled container

for disposal.[2][3][4]

Ventilate the area and wash the spill site after the material has been collected.
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First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek medical attention.[2][3]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention if irritation develops or persists.[4]

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce

vomiting. Seek medical attention.[2][3]

Disposal Plan
Norcamphor must be disposed of as hazardous waste. Adherence to institutional, local, and

national regulations is mandatory.

Step 1: Waste Collection

Collect Norcamphor waste in a designated, compatible, and properly labeled hazardous

waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's waste

management protocols. Halogenated and non-halogenated organic wastes should typically

be segregated.

Step 2: Waste Storage

Store the hazardous waste container in a designated, well-ventilated, and secure area, away

from ignition sources.[3]

The container must be kept tightly closed.

Step 3: Waste Disposal

Arrange for disposal through a licensed hazardous waste management company.[2]
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Provide the waste management company with a complete and accurate description of the

waste.

Never dispose of Norcamphor down the drain or in regular trash. Common disposal

methods for flammable solids include incineration in a specialized facility.[3]

Workflow for Safe Handling of Norcamphor
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Safe Handling and Disposal Workflow for Norcamphor

1. Preparation

2. Handling

3. Storage 4. Disposal
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(Fume Hood)

Remove Ignition Sources

Weigh & Transfer Norcamphor
(Minimize Dust)

Perform Experimental Work

Store in Tightly Closed Container

Post-Experiment

Collect Waste in Labeled
Hazardous Waste Container

Waste Generation

Place in Designated
Flammables Area Store Waste Container Securely

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Norcamphor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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